Cas no 2228246-45-3 (1,1-difluoro-3-(4-methoxypyridin-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(4-methoxypyridin-2-yl)propan-2-amine
• CAS No: 2228246-45-3
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 6381607
• PubChem ID: 165680141
• Update Time: 2025-06-12

1,1-difluoro-3-(4-methoxypyridin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(4-methoxypyridin-2-yl)propan-2-amine
• 2228246-45-3
• EN300-1963019

• Inchi： 1S/C9H12F2N2O/c1-14-7-2-3-13-6(4-7)5-8(12)9(10)11/h2-4,8-9H,5,12H2,1H3
• InChI Key： DCDHUTXSOWJPRC-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C=CN=1)OC)N)F

Computed Properties

• Exact Mass: 202.09176933g/mol
• Monoisotopic Mass: 202.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 1,1-difluoro-3-(4-methoxypyridin-2-yl)propan-2-amine

Comprehensive Analysis of 1,1-difluoro-3-(4-methoxypyridin-2-yl)propan-2-amine (CAS No. 2228246-45-3): Properties, Applications, and Industry Trends

The compound 1,1-difluoro-3-(4-methoxypyridin-2-yl)propan-2-amine (CAS No. 2228246-45-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This fluorinated amine derivative, characterized by its difluoro and 4-methoxypyridine moieties, exhibits remarkable physicochemical properties that make it a valuable intermediate in organic synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules, given the increasing demand for fluorine-containing compounds in drug discovery.

One of the key trends driving interest in CAS 2228246-45-3 is the growing focus on precision medicine and targeted therapies. The incorporation of fluorine atoms into drug candidates, as seen in this compound, often enhances metabolic stability, bioavailability, and binding affinity to biological targets. This aligns with the pharmaceutical industry's shift toward small-molecule inhibitors and kinase-targeted drugs, where pyridine derivatives play a pivotal role. The 4-methoxy group in its structure further contributes to its electronic properties, making it a versatile scaffold for medicinal chemistry applications.

From a synthetic chemistry perspective, 1,1-difluoro-3-(4-methoxypyridin-2-yl)propan-2-amine offers intriguing possibilities for structure-activity relationship (SAR) studies. Its amine functionality allows for further derivatization, while the difluoromethyl group can influence lipophilicity and conformational stability—critical factors in optimizing drug-like properties. Recent publications have highlighted its utility in constructing heterocyclic compounds, particularly in the development of central nervous system (CNS) agents and anti-inflammatory drugs.

The agrochemical sector has also shown interest in this compound, as fluorinated pyridine derivatives are increasingly used in crop protection products. The difluoroamine moiety may contribute to improved pesticidal activity or environmental persistence, addressing the industry's need for sustainable chemistry solutions. This dual applicability in pharmaceuticals and agrochemicals positions CAS 2228246-45-3 as a compound with cross-industry relevance.

Analytical characterization of 1,1-difluoro-3-(4-methoxypyridin-2-yl)propan-2-amine typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for fluorine detection), high-resolution mass spectrometry (HRMS), and X-ray crystallography for structural confirmation. These methods are essential for quality control in industrial production and academic research, especially given the compound's potential as a chiral synthon in asymmetric synthesis.

Environmental and regulatory considerations for this compound reflect broader concerns about green chemistry principles. While not classified as hazardous, its synthesis often involves fluorination reactions that require careful optimization to minimize waste and energy consumption. This aligns with the pharmaceutical industry's adoption of process intensification and continuous flow chemistry approaches for fluorine incorporation.

Future research directions for 2228246-45-3 may explore its potential in proteolysis targeting chimeras (PROTACs) or other emerging therapeutic modalities. The compound's ability to serve as a spacer unit or linker component in bifunctional molecules could open new avenues in drug design. Additionally, computational studies using molecular docking and quantum mechanical calculations may further elucidate its interactions with biological targets.

In conclusion, 1,1-difluoro-3-(4-methoxypyridin-2-yl)propan-2-amine represents an important addition to the toolbox of synthetic and medicinal chemists. Its combination of fluorine atoms and pyridine heterocycle addresses multiple contemporary challenges in molecular design, from improving drug pharmacokinetics to enabling novel chemical transformations. As research continues to uncover its full potential, this compound is likely to maintain its relevance in both academic and industrial settings.